Cas no 997-68-2 (L-Saccharopine)

• Product Name: L-Saccharopine
• CAS No: 997-68-2
• MF: C₁₁H₂₀N₂O₆
• MW: 276.286303520203
• CID: 803921
• PubChem ID: 160556
• Update Time: 2025-10-21

L-Saccharopine Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[(5S)-5-amino-5-carboxypentyl]-
• L-Saccharopine
• N-(5-Amino-5-carboxypentyl)-L-glutamic acid
• HY-W040307
• N6-(L-1,3-dicarboxypropyl)-L-lysine
• saccharopine
• N-[(5S)-5-amino-5-carboxypentyl]-L-glutamic acid
• SACCHAROPINE, L-
• N(6)-(L-1,3-dicarboxypropyl)-L-lysine
• 997-68-2
• accharopin
• BE230516-20C4-4441-BF27-4117776E281D
• Q3132238
• N-((5S)-5-AMINO-5-CARBOXYPENTYL)-L-GLUTAMIC ACID
• A937066
• CS-W021047
• L-Glutamic acid, N-(5-amino-5-carboxypentyl)-, (S)-
• 2-[(5-Amino-5-carboxy-pentyl)amino]pentanedioic acid
• CHEBI:16927
• N-(5-amino-5-carboxypentyl)-glutamic acid
• Saccharopin
• SCHEMBL187831
• DTXSID80862507
• NS00014873
• C00449
• (2S)-2-{[(5S)-5-amino-5-carboxypentyl]amino}pentanedioic acid
• epsilon-N-(L-glutar-2-yl)-L-lysine
• (2S)-2-[[(5S)-5-amino-5-carboxypentyl]amino]pentanedioic acid
• UNII-WBQ73O8W32
• (S)-2-((S)-5-amino-5-carboxypentylamino)pentanedioic acid
• (S)-N-(5-amino-5-carboxypentyl)-L-Glutamic acid
• L-Glutamic acid, N-[(5S)-5-amino-5-carboxypentyl]-
• DB04207
• L-GLUTAMIC ACID, N-((5S)-5-AMINO-5-CARBOXYPENTYL)-
• L-Saccharopin
• N-[(S)-5-Amino-5-carboxypentyl]-L-glutamic acid
• ((S)-5-amino-5-carboxypentyl)-L-glutamic acid
• L-N-(5-amino-5-carboxypentyl)-Glutamic acid
• WBQ73O8W32
• AKOS030623049
• .EPSILON.-N-(L-GLUTAR-2-YL)-L-LYSINE
• N-(5-AMINO-5-CARBOXYPENTYL)GLUTAMIC ACID
• L-SACCHAROPINE [MI]
• L-saccharopinate
• L-saccharopinate anion
• N-((S)-5-Amino-5-carboxypentyl)-L-glutamate
• N-[(S)-5-Amino-5-carboxypentyl]-L-glutamate
• Glutamic acid, N-(5-amino-5-carboxypentyl)-, L- (8CI); L-Glutamic acid, N-(5-amino-5-carboxypentyl)-, (S)-; Saccharopine (7CI); N-[(5S)-5-Amino-5-carboxypentyl]-L-glutamic acid; L-Saccharopine; Saccharopin
• 1ST157681

• MDL： MFCD00056743
• Inchi： 1S/C11H20N2O6/c12-7(10(16)17)3-1-2-6-13-8(11(18)19)4-5-9(14)15/h7-8,13H,1-6,12H2,(H,14,15)(H,16,17)(H,18,19)/t7-,8-/m0/s1
• InChI Key： ZDGJAHTZVHVLOT-YUMQZZPRSA-N
• SMILES： OC([C@H](CCC(=O)O)NCCCC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 276.13200
• Monoisotopic Mass: 276.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150A^2
• XLogP3: -5.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 257-259 °C (decomposition)
• Boiling Point: 537.2°Cat760mmHg
• Flash Point: 278.7°C
• Refractive Index: 1.537
• Solubility: Soluble (150 g/l) (25 º C),
• PSA: 149.95000
• LogP: 0.56740
• pka: pK2 2.6; pK3 4.1; pK4 9.2; pK5 10.3(at 25℃)
• Specific Rotation: D23 +33.6° (c = 1 in 0.5N HCl)
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

L-Saccharopine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives
• Other Chemical Reagents

Additional information on L-Saccharopine

Comprehensive Overview of L-Saccharopine (CAS No. 997-68-2): Properties, Applications, and Research Insights

L-Saccharopine (CAS No. 997-68-2), also known as N-(L-1,3-dicarboxypropyl)-L-lysine, is a naturally occurring intermediate in the lysine degradation pathway. This compound plays a pivotal role in metabolic processes, particularly in the saccharopine pathway, which is essential for amino acid catabolism in humans, plants, and microorganisms. Its unique biochemical properties have garnered significant attention in biomedical research, nutraceutical development, and industrial biotechnology.

In recent years, the demand for L-Saccharopine has surged due to its potential applications in metabolic disorder therapeutics and personalized medicine. Researchers are actively investigating its role in modulating glutamate metabolism, a hot topic linked to neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to influence cellular energy homeostasis has also made it a subject of interest in anti-aging research, aligning with the growing public focus on longevity science.

The synthesis of L-Saccharopine typically involves enzymatic conversion from α-ketoglutarate and L-lysine, a process catalyzed by saccharopine dehydrogenase. This biochemical specificity makes it valuable for enzyme kinetics studies and biocatalyst development. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed for its characterization, ensuring high purity for research applications.

From an industrial perspective, L-Saccharopine has shown promise in fermentation optimization and bio-based chemical production. Its role as a metabolic intermediate has been leveraged to enhance yields in amino acid biosynthesis, particularly in engineered microbial strains. This aligns with the global shift toward sustainable biomanufacturing, addressing the increasing consumer demand for eco-friendly production methods.

Quality control of L-Saccharopine (CAS No. 997-68-2) requires strict adherence to pharmaceutical-grade standards, especially for in vivo applications. Current Good Manufacturing Practices (cGMP) guidelines ensure batch-to-batch consistency, while stability studies under various temperature and pH conditions help determine optimal storage parameters. These protocols are critical for researchers investigating its potential in dietary supplements and functional foods.

Emerging studies suggest novel applications of L-Saccharopine in sports nutrition, where it may influence muscle recovery pathways. This aligns with trending searches on performance-enhancing compounds and natural ergogenic aids. Additionally, its potential role in gut microbiome modulation has sparked interest in probiotic formulations, tapping into the booming digestive health market.

For researchers sourcing L-Saccharopine, key considerations include isomeric purity (L-form vs. D-form), solubility characteristics, and compatibility with biological assays. The compound's zwitterionic nature at physiological pH requires special attention during experimental design, particularly in cell culture studies and in vivo models.

The future trajectory of L-Saccharopine research appears promising, with ongoing clinical trials exploring its therapeutic index and pharmacokinetic profile. As interest grows in precision nutrition and metabolomics, this compound is poised to become increasingly relevant in both academic and industrial settings. Its dual role as a metabolic intermediate and potential bioactive molecule makes CAS No. 997-68-2 a compound worth watching in the evolving landscape of biochemical research and applied biosciences.